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Introduction

Endosulfan is a broad-spectrum organochlorine insecticide that has been widely used in

agriculture to control a variety of pests on crops such as fruits, vegetables, and grains. Due to

its persistence in the environment and potential for adverse health effects, monitoring

endosulfan residues in food commodities is crucial for consumer safety. The QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a popular and

efficient technique for the extraction and cleanup of pesticide residues from a wide range of

food matrices.[1][2][3][4] This application note provides a detailed protocol for the analysis of

endosulfan residues (α-endosulfan, β-endosulfan, and endosulfan sulfate) in fruits and

vegetables using the QuEChERS method followed by gas chromatography-mass spectrometry

(GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols
This protocol is based on the widely adopted AOAC Official Method 2007.01 and EN 15662

standard methods for QuEChERS.[1][5]

1. Sample Preparation and Homogenization

Weigh a representative portion (e.g., 500 g) of the fruit or vegetable sample.[6]
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Chop the sample into small pieces and homogenize it using a high-speed blender or food

chopper to achieve a uniform consistency.[6][7] For dry samples like raisins, it is necessary

to add a specific amount of deionized water before homogenization to ensure efficient

extraction.[1]

Store the homogenized sample in a sealed container at -20°C until analysis to prevent

degradation of the analytes.

2. Extraction

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[5][8][9]

Add 10-15 mL of acetonitrile (ACN) with 1% acetic acid to the tube.[5][6][8]

For fortified samples, spike with an appropriate amount of endosulfan standard solution.

Add the appropriate QuEChERS extraction salt packet or individual salts. A common

combination is 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride

(NaCl), or buffered systems containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate,

and 0.5 g disodium hydrogen citrate sesquihydrate.[1][7]

Immediately cap the tube and shake it vigorously for 1 minute to ensure thorough mixing and

prevent the formation of salt agglomerates.[7][10]

Centrifuge the tube at ≥3000 rpm for 5 minutes to separate the organic and aqueous layers.

[7][8]

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Transfer an aliquot (e.g., 6-8 mL) of the upper acetonitrile layer into a 15 mL d-SPE

centrifuge tube.[7][8]

The d-SPE tube should contain a combination of sorbents for cleanup. A typical composition

for general fruit and vegetable samples is 900 mg of anhydrous MgSO₄ and 150 mg of

Primary Secondary Amine (PSA).[7] For pigmented samples, 5 mg of graphitized carbon

black (GCB) may be added to remove chlorophyll, though it may retain planar pesticides.[8]

[9] For samples with high fat content, 25 mg of C18 sorbent can be included.[1][8]
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Cap the d-SPE tube and vortex for 30-60 seconds.[8][10]

Centrifuge the tube at ≥3000 rpm for 5 minutes.[7][8]

The resulting supernatant is the cleaned extract.

4. Analysis

Transfer a portion of the cleaned extract into an autosampler vial.

If necessary, add a suitable internal standard.

Analyze the extract using a properly calibrated GC-MS or LC-MS/MS system for the

identification and quantification of α-endosulfan, β-endosulfan, and endosulfan sulfate.

Data Presentation
The following table summarizes the performance data of the QuEChERS method for the

analysis of endosulfan residues in various fruit and vegetable matrices.
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Matrix Analyte

Fortifica
tion
Level
(mg/kg)

Recover
y (%)

RSD (%)
LOD
(mg/kg)

LOQ
(mg/kg)

Referen
ce

Tomato

Endosulf

an

Sulfate

0.04
62.9 -

107.5
< 18 0.003 - [7]

Lettuce

α-

Endosulf

an

0.1
70.1 -

107.2
< 14.8 0.01 - [6]

Lettuce

β-

Endosulf

an

0.1
70.1 -

107.2
< 14.8 0.01 - [6]

Lettuce

Endosulf

an

Sulfate

0.1
70.1 -

107.2
< 14.8 0.01 - [6]

Grapes

α-

Endosulf

an

0.5 > 90 < 6 - - [11]

Grapes

β-

Endosulf

an

0.5 > 90 < 6 - - [11]

Orange
Endosulf

an

0.1, 0.5,

1.0

83.1 -

123.5
< 14.8 0.01 - [6]

Cucumbe

r

Endosulf

an

0.1, 0.5,

1.0

83.1 -

123.5
< 14.8 0.01 - [6]

Visualizations
Experimental Workflow for QuEChERS Analysis
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Sample Preparation Extraction d-SPE Cleanup Analysis

1. Sample Homogenization
(10-15g)

2. Add Acetonitrile
(10-15 mL)

3. Add QuEChERS Salts
(e.g., MgSO4, NaCl)

4. Shake Vigorously
(1 min)

5. Centrifuge
(≥3000 rpm, 5 min)

6. Transfer Supernatant
(6-8 mL)

7. Add d-SPE Sorbents
(e.g., MgSO4, PSA)

8. Vortex
(30-60 sec)

9. Centrifuge
(≥3000 rpm, 5 min) 10. Collect Clean Extract 11. GC-MS or LC-MS/MS Analysis

Click to download full resolution via product page

Caption: QuEChERS experimental workflow for endosulfan analysis.

Logical Relationships in the QuEChERS Method
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Phase Separation

Cleanup Phase

Homogenized Sample

Solvent Addition
(Acetonitrile)

Salting Out
(MgSO4, NaCl, etc.)

facilitates extraction

Centrifugation

induces phase separation

Acetonitrile Layer
(Contains Analytes)

Aqueous Layer
(Contains Polar Interferences)

Dispersive SPE
(PSA, C18, GCB)

aliquot taken

Centrifugation

removes interferences

Final Clean Extract for Analysis

Click to download full resolution via product page

Caption: Logical flow of the QuEChERS method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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